Cas no 1368422-36-9 (2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole)

• Product Name: 2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole
• CAS No: 1368422-36-9
• MF: C₈H₄BrFN₂O
• MW: 243.032564163208
• MDL: MFCD21893421
• CID: 5613773
• PubChem ID: 82293543
• Update Time: 2025-10-24

2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• EN300-3221688
• 2-bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole
• 1368422-36-9
• 1,3,4-Oxadiazole, 2-bromo-5-(3-fluorophenyl)-
• 2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole

• MDL： MFCD21893421
• Inchi： 1S/C8H4BrFN2O/c9-8-12-11-7(13-8)5-2-1-3-6(10)4-5/h1-4H
• InChI Key： DUPRNZQIQCVBOM-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C2C=CC=C(C=2)F)O1

Computed Properties

• Exact Mass: 241.94910g/mol
• Monoisotopic Mass: 241.94910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.683±0.06 g/cm3(Predicted)
• Boiling Point: 323.7±44.0 °C(Predicted)
• pka: -7.70±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole

Introduction to 2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole (CAS No. 1368422-36-9)

2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, identified by the CAS number 1368422-36-9, belongs to the oxadiazole class of molecules, which are known for their broad spectrum of biological activities. The presence of both bromine and fluorine substituents in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The chemical structure of 2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole consists of a central oxadiazole ring substituted with a bromine atom at the 2-position and a 3-fluorophenyl group at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further functionalization and derivatization. The oxadiazole ring itself is a six-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its stability and reactivity.

In recent years, there has been a growing interest in oxadiazole derivatives due to their demonstrated efficacy as pharmacological agents. Studies have shown that compounds containing the oxadiazole moiety exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms such as bromine and fluorine into these molecules can further modulate their biological activity by influencing their binding affinity to target proteins and enzymes.

One of the most compelling aspects of 2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole is its utility as a building block in drug discovery. The bromine atom at the 2-position allows for easy introduction of other functional groups through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Similarly, the 3-fluorophenyl group can be further modified through various chemical transformations, enabling the synthesis of a diverse array of derivatives with tailored biological properties.

Recent research has highlighted the potential of 2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole in developing novel therapeutic agents. For instance, studies have demonstrated its role in the synthesis of small-molecule inhibitors targeting specific kinases involved in cancer progression. The combination of bromine and fluorine substituents enhances the molecule's ability to interact with biological targets, potentially leading to higher efficacy and better selectivity compared to simpler analogs.

The fluorine atom in particular plays a crucial role in modulating the pharmacokinetic properties of drug candidates. Fluorinated compounds are often more lipophilic and metabolically stable, which can lead to improved bioavailability and prolonged half-life. Additionally, fluorine can influence the electronic properties of adjacent functional groups, thereby affecting the overall binding affinity and selectivity of the molecule.

The synthesis of 2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole typically involves multi-step organic reactions starting from readily available precursors. The introduction of the bromine atom is commonly achieved through electrophilic aromatic substitution or halogen exchange reactions. Subsequent functionalization at the 5-position with a 3-fluorophenyl group can be accomplished using cross-coupling techniques or direct fluorination methods.

In conclusion,2-Bromo-5-(3-fluorophenyl)-1,3,4-oxadiazole (CAS No. 1368422-36-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a lead molecule or intermediate in drug development. The growing body of research on oxadiazole derivatives underscores their importance as pharmacological tools, and compounds like this one are likely to play a crucial role in future therapeutic advancements.